Cas no 40052-08-2 (4-(1-ethoxyethylidene)-2-phenyl-4,5-dihydro-1,3-oxazol-5-one)

• Product Name: 4-(1-ethoxyethylidene)-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
• CAS No: 40052-08-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD09040628
• CID: 2631471
• PubChem ID: 6371222
• Update Time: 2025-04-21

4-(1-ethoxyethylidene)-2-phenyl-4,5-dihydro-1,3-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethoxyethylidene)-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
• 40052-08-2
• EN300-26907
• (4E)-4-(1-ethoxyethylidene)-2-phenyl-4,5-dihydro-1,3-oxazol-5-one

• MDL： MFCD09040628
• Inchi： 1S/C13H13NO3/c1-3-16-9(2)11-13(15)17-12(14-11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3/b11-9+
• InChI Key： OCUKNVJNEOPYAH-PKNBQFBNSA-N
• SMILES： O1C(/C(=C(/C)\OCC)/N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.9Ų